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Compound of Interest

Compound Name:
(1R,2R)-2-Propylcyclopropan-1-

amine

Cat. No.: B12980820

Get Quote

Executive Summary & Compound Profile
Target Audience: Medicinal Chemists, Epigenetic Researchers, and Pharmacologists. Core

Subject: The transition from non-selective aryl-cyclopropylamines (e.g., Tranylcypromine) to

selective aliphatic analogs.

(1R,2R)-2-Propylcyclopropan-1-amine represents a distinct class of "mechanism-based"

pharmacophores. Unlike the classical antidepressant Tranylcypromine (TCP), which features a

trans-phenyl ring, this analog incorporates a propyl chain and (depending on the specific

synthesis) often highlights the cis-stereochemistry (1R,2R) or serves as a direct aliphatic

comparator to the trans-aryl scaffold.
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Feature
(1R,2R)-2-

Propylcyclopropan-

1-amine

Tranylcypromine

(TCP)
Impact on Activity

C2-Substituent
Propyl (Aliphatic,

Flexible)

Phenyl (Aromatic,

Rigid)

Selectivity Switch:

Aliphatic chains

drastically reduce

MAO-A/B affinity due

to lack of

-stacking in the MAO

active site.

Stereochemistry
(1R,2R) (Typically Cis

in this numbering)

trans-(1R,2S) /

(1S,2R)

Binding Orientation:

The cis-conformation

often leads to steric

clash in the FAD

cavity of MAOs,

further enhancing

selectivity for

epigenetic targets (or

reducing potency

overall).

Mechanism

Single-Electron

Transfer (SET) / Ring

Opening

SET / Ring Opening

Covalent Adduct: Both

form N5-flavin

adducts, but the

reaction kinetics (

) differ significantly.

Structure-Activity Relationship (SAR) Analysis
The SAR of 2-substituted cyclopropan-1-amines is governed by the "Lock-and-Key" fit within

the FAD-binding pocket of amine oxidases.

A. The Aliphatic vs. Aromatic Switch (Selectivity)
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The most critical SAR modification is the replacement of the C2-Aryl group with a C2-Propyl

group.

MAO Inhibition: Monoamine Oxidases (MAO-A/B) possess a "aromatic cage" (Tyr398/435 in

MAO-B) that stabilizes the phenyl ring of TCP. The propyl analog lacks this interaction,

leading to a >100-fold reduction in MAO inhibition.

LSD1 Inhibition: LSD1 has a larger, more open substrate binding channel. While the phenyl

ring of TCP contributes to binding, the propyl group can still facilitate the catalytic ring-

opening mechanism required for FAD alkylation, albeit often with lower intrinsic affinity (

) unless coupled with an

-substituent.

B. Stereochemistry: The (1R,2R) Conformation
In the context of 1,2-disubstituted cyclopropanes:

(1R,2S) and (1S,2R) typically denote the trans isomers.

(1R,2R) and (1S,2S) typically denote the cis isomers.

The (1R,2R)-cis-isomer is historically considered less active than the trans-isomer for TCP-like

inhibitors. However, in the design of reversible or allo-osteric LSD1 inhibitors, or specific

peptide-mimetic inhibitors (e.g., Belactosin analogs), the cis-geometry allows the propyl chain

to mimic the side chain of isoleucine or valine, projecting into specific hydrophobic pockets that

the trans-isomer misses.

C. SAR Visualization (Graphviz)
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Caption: SAR Logic Flowchart comparing the impact of C2-substitution and stereochemistry on

pharmacological outcomes.

Comparative Performance Data
The following table synthesizes representative data trends from literature comparing the parent

scaffold (TCP) with aliphatic analogs.
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Compound
Class

Structure
LSD1 IC50
(nM)

MAO-A IC50
(

M)

MAO-B IC50
(

M)

Selectivity
(MAO/LSD1
)

Tranylcyprom

ine (TCP)

trans-2-

Phenyl
~20,000 2.4 16.0

Low (Non-

selective)

Oryzon

Analog

(Example)

trans-2-

Phenyl-

-alkyl

< 100 > 100 > 100 High

(1R,2R)-2-

Propyl Analog
cis-2-Propyl

> 50,000

(Est.)
> 100 > 100

Inactive/Wea

k Probe

(1R,2S)-2-

Propyl Analog

trans-2-

Propyl

~5,000 -

10,000
> 100 > 100

Moderate

(Selective)

Interpretation:

The (1R,2R) (Cis) propyl analog often serves as a negative control or a weak inhibitor in

pure enzymatic assays, demonstrating that both the trans-geometry and the aryl ring are

preferred for maximal potency in simple scaffolds.

However, the Propyl substitution successfully eliminates MAO liability, making the trans-

propyl scaffold a viable starting point for designing highly selective inhibitors by adding

complex

-substituents.

Experimental Protocols
To validate the activity of (1R,2R)-2-Propylcyclopropan-1-amine analogs, the following

assays are standard.

A. LSD1 Demethylase Inhibition Assay (Peroxidase-
Coupled)

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b12980820/docs?utm_src=pdf-body#comparative-guide-structure-activity-relationship-of-1r-2r-2-propylcyclopropan-1-amine-analogs
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12980820?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Measure the release of

as a byproduct of LSD1-mediated demethylation.

Reagents: Recombinant Human LSD1 (10-50 nM), H3K4me2 peptide substrate (10

M), Amplex Red, Horseradish Peroxidase (HRP).

Buffer: 50 mM HEPES (pH 7.5), 0.1 mM FAD, 5% Glycerol.

Workflow:

Incubate LSD1 with the test compound (Propyl analog) for 30 min at RT (pre-incubation is

critical for mechanism-based inhibitors).

Add the substrate mixture (Peptide + Amplex Red + HRP).

Monitor fluorescence (Ex/Em: 530/590 nm) continuously for 20-60 min.

Data Analysis: Determine

by plotting slope (reaction rate) vs. log[Inhibitor].

B. MAO-A/B Selectivity Screen
Objective: Confirm lack of off-target inhibition (Safety Profile).

Enzyme Source: Recombinant human MAO-A or MAO-B membranes.

Substrate: Kynuramine (non-fluorescent)

4-hydroxyquinoline (fluorescent).

Protocol:

Incubate Enzyme + Inhibitor (Propyl analog) in Potassium Phosphate buffer (pH 7.4).

Add Kynuramine substrate.

Stop reaction with 2N NaOH after 30 min.
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Measure fluorescence (Ex/Em: 310/400 nm).

Validation: Use Clorgyline (MAO-A) and Deprenyl (MAO-B) as positive controls.

C. Assay Workflow Diagram

LSD1 Assay (Target) MAO Assay (Off-Target)

Compound Preparation
((1R,2R)-2-Propyl Analog)

Pre-Incubation
(Enzyme + Inhibitor, 30 min)

Add H3K4me2 + Amplex Red Add Kynuramine

Measure Fluorescence
(H2O2 Production)

Calculate IC50 & Selectivity Index

Measure Fluorescence
(4-HQ Production)

Click to download full resolution via product page

Caption: Dual-stream screening workflow for determining potency and selectivity of

cyclopropylamine analogs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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